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Introduction

Trans-feruloyl-CoA is a critical activated intermediate in the biosynthesis of numerous plant

secondary metabolites, most notably monolignols, the building blocks of lignin.[1][2] The

formation of this thioester from ferulic acid is a key control point that channels carbon from the

general phenylpropanoid pathway into various downstream branches. The enzyme responsible

for this conversion is 4-coumarate:CoA ligase (4CL) or, more specifically, feruloyl-CoA

synthetase (FCS), which belongs to the family of acid-thiol ligases (EC 6.2.1.34).[3][4] These

enzymes catalyze the ATP-dependent ligation of a coenzyme A (CoA) molecule to a carboxyl

group.[5] Given the central role of lignin in biomass recalcitrance and the importance of ferulate

derivatives in pharmaceuticals and flavorings, understanding the diversity and performance of

these enzymes across different species is of significant interest for metabolic engineering and

synthetic biology applications.[6][7][8] This guide provides a comparative analysis of genes

encoding these enzymes, supported by quantitative data and detailed experimental protocols.

Quantitative Data Presentation: A Comparative Look
at Enzyme Performance
The kinetic properties of feruloyl-CoA synthetase (FCS) and related 4-coumarate:CoA ligases

(4CLs) have been characterized in various organisms, revealing significant diversity in

substrate affinity, catalytic efficiency, and optimal reaction conditions. Below is a summary of

these parameters from prokaryotic and eukaryotic species.
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Note: Enzyme activities and kinetic parameters are highly dependent on assay conditions.

Direct comparison should be made with caution. A "U" (Unit) is typically defined as the amount

of enzyme that catalyzes the formation of 1 µmol of product per minute.

Visualizing the Biological Context
Understanding the role of these enzymes requires visualizing their position within the broader

metabolic network and the experimental workflows used to characterize them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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